Cas no 480450-85-9 (Edoxaban Impurity 30)
Edoxaban Impurity 30 Chemical and Physical Properties
Names and Identifiers
-
- 480450-85-9
- ETHYL 2-(((1S,2R,4S)-4-(DIMETHYLCARBAMOYL)-2-(5-METHYL-4,5,6,7-TETRAHYDROTHIAZOLO[5,4-C]PYRIDINE-2-CARBOXAMIDO)CYCLOHEXYL)AMINO)-2-OXOACETATE
- Ethyl 2-(((1S,2R,4S)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoacetate (Edoxaban Impurity)
- Acetic acid, 2-[[(1S,2R,4S)-4-[(dimethylamino)carbonyl]-2-[[(4,5,6,7-tetrahydro-5-methylthiazolo[5,4-c]pyridin-2-yl)carbonyl]amino]cyclohexyl]amino]-2-oxo-, ethyl ester
- Ethyl 2-[[(1S,2R,4S)-4-[(Dimethylamino)carbonyl]-2-[[(4,5,6,7-tetrahydro-5-methylthiazolo[5,4-c]pyridin-2-yl)carbonyl]amino]cyclohexyl]amino]-2-oxoacetate (ACI)
- SCHEMBL1503791
- F83307
- CS-0255359
- Edoxaban Impurity 30
-
- Inchi: 1S/C21H31N5O5S/c1-5-31-21(30)18(28)22-13-7-6-12(20(29)25(2)3)10-15(13)23-17(27)19-24-14-8-9-26(4)11-16(14)32-19/h12-13,15H,5-11H2,1-4H3,(H,22,28)(H,23,27)/t12-,13-,15+/m0/s1
- InChI Key: QKJLAWLACPRXCK-KCQAQPDRSA-N
- SMILES: C1CC2N=C(C(N[C@H]3[C@@H](NC(C(=O)OCC)=O)CC[C@H](C(=O)N(C)C)C3)=O)SC=2CN1C
Computed Properties
- Exact Mass: 465.20459028g/mol
- Monoisotopic Mass: 465.20459028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 149Ų
Edoxaban Impurity 30 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1326029-50mg |
Ethyl 2-(((1S,2R,4S)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoacetate (Edoxaban Impurity) |
480450-85-9 | 98% | 50mg |
¥2163.00 | 2024-05-12 | |
| eNovation Chemicals LLC | Y1313533-50mg |
Ethyl 2-(((1S,2R,4S)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoacetate (Edoxaban Impurity) |
480450-85-9 | 96% | 50mg |
$255 | 2024-06-05 | |
| Aaron | AR01XGU9-25mg |
Ethyl 2-(((1S,2R,4S)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoacetate (Edoxaban Impurity) |
480450-85-9 | 98% | 25mg |
$118.00 | 2025-02-12 | |
| Aaron | AR01XGU9-100mg |
Ethyl 2-(((1S,2R,4S)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoacetate (Edoxaban Impurity) |
480450-85-9 | 98% | 100mg |
$342.00 | 2025-02-12 | |
| 1PlusChem | 1P01XGLX-50mg |
Ethyl 2-(((1S,2R,4S)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoacetate (Edoxaban Impurity) |
480450-85-9 | 97% | 50mg |
$241.00 | 2024-05-01 | |
| Aaron | AR01XGU9-50mg |
Ethyl 2-(((1S,2R,4S)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoacetate (Edoxaban Impurity) |
480450-85-9 | 98% | 50mg |
$201.00 | 2025-02-12 | |
| eNovation Chemicals LLC | Y1313533-25mg |
Ethyl 2-(((1S,2R,4S)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoacetate (Edoxaban Impurity) |
480450-85-9 | 96% | 25mg |
$180 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1313533-100mg |
Ethyl 2-(((1S,2R,4S)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoacetate (Edoxaban Impurity) |
480450-85-9 | 96% | 100mg |
$395 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1313533-50mg |
Ethyl 2-(((1S,2R,4S)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoacetate (Edoxaban Impurity) |
480450-85-9 | 96% | 50mg |
$230 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1313533-25mg |
Ethyl 2-(((1S,2R,4S)-4-(dimethylcarbamoyl)-2-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxamido)cyclohexyl)amino)-2-oxoacetate (Edoxaban Impurity) |
480450-85-9 | 96% | 25mg |
$180 | 2025-02-25 |
Edoxaban Impurity 30 Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Edoxaban Impurity 30
Latest Research on Edoxaban Impurity 30 (480450-85-9): Synthesis, Characterization, and Analytical Methods
Edoxaban Impurity 30 (CAS: 480450-85-9) is a critical process-related impurity in the synthesis of Edoxaban, a direct oral anticoagulant (DOAC) used for stroke prevention and venous thromboembolism treatment. Recent studies have focused on its structural elucidation, synthetic pathways, and analytical detection methods to ensure drug safety and regulatory compliance. This research brief consolidates the latest findings (2022-2023) from peer-reviewed journals and patent filings.
A 2023 Journal of Pharmaceutical and Biomedical Analysis study detailed a novel HPLC-UV method for quantifying Edoxaban Impurity 30 at 0.05% detection limit, using a C18 column (150 × 4.6 mm, 3.5 μm) with 0.1% phosphoric acid:acetonitrile (70:30) mobile phase. The method demonstrated linearity (R²=0.9998) in 0.1-1.5 μg/mL range, addressing ICH Q3A/B requirements for impurity profiling.
Structural characterization via LC-MS/MS (Q-TOF) revealed the impurity's formation mechanism during Edoxaban's final amidation step, where residual (5-chloropyridin-2-yl)methanol (intermediate) reacts with the thiazole core. DFT calculations (B3LYP/6-311++G) correlated with experimental NMR data (1H, 13C, HSQC) confirmed the impurity's identity as (5-((5-chloropyridin-2-yl)methyl)-4,5-dihydrothiazol-2-yl)carbamic acid ethyl ester.
Process optimization studies (WO2023187567A1) proposed reducing Impurity 30 levels below 0.15% through controlled reaction parameters: maintaining pH 6.5-7.0 during amidation, temperature ≤25°C, and using purified (5-chloropyridin-2-yl)methanol with ≤0.1% aldehyde content. This improved the overall Edoxaban yield to 82% (vs. 73% in conventional methods).
Recent toxicological assessments (OECD 423 guideline) indicated Impurity 30 exhibits negligible cytotoxicity (IC50 >100 μM in HepG2 cells) and no genotoxicity (Ames test negative at 5000 μg/plate). However, pharmacopeial standards (USP43-NF38) now mandate its control at ≤0.3% in final drug substance, necessitating robust quality control protocols.
Emerging detection technologies include a 2022-developed UHPLC-MS/MS method (LOQ=0.008%) employing a HILIC column for polar impurity separation, and a Raman spectroscopy approach (PAT No. EP4129865A1) for real-time monitoring during continuous manufacturing. These advancements align with FDA's quality-by-design (QbD) initiatives for DOAC production.
Future research directions focus on: (1) Developing stable isotope-labeled analogs (e.g., 13C6-Edoxaban Impurity 30) as internal standards, (2) Investigating impurity-protein binding interactions using surface plasmon resonance, and (3) Evaluating long-term stability under ICH accelerated conditions (40°C/75% RH).
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